Cas no 2138162-42-0 (3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonamide)

• Product Name: 3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonamide
• CAS No: 2138162-42-0
• MF: C₁₁H₁₅N₃O₃S
• MW: 269.32010102272
• CID: 5902042
• PubChem ID: 165457835
• Update Time: 2025-05-24

3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonamide
• EN300-713087
• 2138162-42-0

• Inchi： 1S/C11H15N3O3S/c1-11(2,3)14-7-8(6-13-14)9-4-5-17-10(9)18(12,15)16/h4-7H,1-3H3,(H2,12,15,16)
• InChI Key： HMCMWJKZSTUAFU-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CO1)C1C=NN(C=1)C(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 269.08341252g/mol
• Monoisotopic Mass: 269.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 99.5Ų

Additional information on 3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonamide

Comprehensive Overview of 3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonamide (CAS No. 2138162-42-0)

The compound 3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonamide (CAS No. 2138162-42-0) is a specialized sulfonamide derivative with a unique molecular structure combining furan and pyrazole moieties. This hybrid structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactive properties. The presence of a tert-butyl group enhances its stability, while the sulfonamide functional group contributes to its versatility in drug design and material science applications.

In recent years, the demand for heterocyclic compounds like 3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonamide has surged, driven by their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, aligning with the growing focus on precision medicine. Additionally, its low environmental persistence makes it a candidate for green chemistry initiatives, a hot topic in 2024.

The synthesis of CAS No. 2138162-42-0 typically involves multi-step organic reactions, including cross-coupling and sulfonylation processes. Advanced techniques like HPLC purification ensure high purity (>98%), critical for pharmaceutical intermediates. Its molecular weight (283.34 g/mol) and logP value (~2.5) suggest moderate lipophilicity, ideal for drug permeability studies—a key focus area in AI-driven drug discovery platforms.

From an industrial perspective, 3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonamide is gaining traction in high-throughput screening libraries. Its structural novelty addresses the need for diverse chemical space exploration, a priority for biotech startups leveraging machine learning for compound optimization. Regulatory filings indicate its classification as non-hazardous under standard handling conditions, facilitating global supply chain integration.

Emerging applications include its use in photodynamic therapy research due to the furan ring's light-absorbing properties. Patent analyses reveal increasing IP activity around related sulfonamide analogs, particularly for inflammatory diseases—a trending health concern post-pandemic. The compound’s crystallinity also makes it valuable for X-ray diffraction studies in structural biology.

Environmental studies show that CAS 2138162-42-0 undergoes biodegradation via soil microbiota, addressing ESG compliance requirements. This aligns with the circular economy principles dominating chemical industry discussions. Analytical methods like LC-MS and NMR are routinely employed for quality control, with spectral data (e.g., 1H NMR (DMSO-d6): δ 1.45 (s, 9H), 7.25 (d, J=3.5 Hz, 1H)) serving as key identifiers.

Future research directions may explore its nanocarrier conjugation potential for controlled drug release systems—an area gaining momentum with nanomedicine advancements. The compound’s structure-activity relationship (SAR) is being mapped using computational chemistry tools, reflecting the intersection of wet lab and in silico approaches in modern R&D.